N-{2-[4-(thiomorpholin-4-ylcarbonyl)-1H-1,2,3-triazol-1-yl]ethyl}pyrimidin-2-amine

• IUPAC Name: [1-[2-(pyrimidin-2-ylamino)ethyl]triazol-4-yl]-thiomorpholin-4-ylmethanone
• InChI: InChI=1S/C13H17N7OS/c21-12(19-6-8-22-9-7-19)11-10-20(18-17-11)5-4-16-13-14-2-1-3-15-13/h1-3,10H,4-9H2,(H,14,15,16)
• InChI Key: FGCJNXJHSYPZGZ-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCN1C(=O)C2=CN(N=N2)CCNC3=NC=CC=N3
• Molecular Formula: C13H17N7OS
• Molecular Weight: 319.39 g/mol

Description

The compound “N-{2-[4-(thiomorpholin-4-ylcarbonyl)-1H-1,2,3-triazol-1-yl]ethyl}pyrimidin-2-amine” is a complex organic molecule that contains several functional groups and heterocyclic rings, including a pyrimidine ring and a 1,2,3-triazole ring. These types of compounds are often studied for their potential biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrimidine ring and a 1,2,3-triazole ring, both of which are nitrogen-containing heterocycles. The exact three-dimensional structure would depend on the specific arrangement of these rings and the other groups in the molecule.

Chemical Reactions Analysis

Again, while specific reactions for this compound are not available, compounds with similar structures are often involved in reactions typical of their functional groups. For example, the pyrimidine ring might undergo electrophilic substitution, while the amine group might participate in nucleophilic reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its specific structure and functional groups. For example, the presence of multiple nitrogen atoms might make it a potential ligand for metal ions.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its specific structure and properties. Compounds with similar structures have been studied for their potential as antiviral, anticancer, and other types of drugs.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and biological activities. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve further exploration of its synthesis, properties, and potential biological activities. It could also involve the development of related compounds with improved properties or activities.